2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid

• IUPAC Name: 2-[(3-fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid
• InChI: InChI=1S/C12H16FNO5S/c1-3-6-14(8-12(15)16)20(17,18)9-4-5-11(19-2)10(13)7-9/h4-5,7H,3,6,8H2,1-2H3,(H,15,16)
• InChI Key: LHXMUDRICHRDLX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)S(=O)(=O)C1=CC(=C(C=C1)OC)F
• Molecular Formula: C12H16FNO5S
• Molecular Weight: 305.32 g/mol

Description

2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid, also known as FMPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. FMPA is a derivative of the non-steroidal anti-inflammatory drug (NSAID) diclofenac, and has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. In

Scientific Research Applications

2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory properties by inhibiting the production of prostaglandins and leukotrienes. 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has also been shown to possess analgesic properties by inhibiting the activity of cyclooxygenase (COX) enzymes. Furthermore, 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has been shown to possess anti-cancer properties by inducing apoptosis in cancer cells.

Mechanism of Action

2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid exerts its effects by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins and leukotrienes. By inhibiting these enzymes, 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid reduces inflammation and pain. 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has also been shown to induce apoptosis in cancer cells by activating the mitochondrial apoptotic pathway.
Biochemical and Physiological Effects:
2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties. It has also been shown to reduce oxidative stress and improve mitochondrial function. 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has been shown to be well-tolerated in animal studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid is its potential therapeutic applications in various diseases. 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties, making it a promising candidate for drug development. However, one limitation of 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

Future research on 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid could focus on its potential therapeutic applications in various diseases, including inflammation, pain, and cancer. Further studies could also explore the mechanism of action of 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid and its effects on various cellular pathways. Additionally, research could focus on optimizing the synthesis method of 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid to increase its availability for research purposes.

Synthesis Methods

The synthesis of 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid involves a multi-step process starting with the synthesis of 3-fluoro-4-methoxybenzene, which is then converted into 3-fluoro-4-methoxyphenylsulfonyl chloride. This intermediate is then reacted with 3-aminopropionic acid to produce 2-[(3-Fluoro-4-methoxyphenyl)sulfonyl-propylamino]acetic acid.